Cas no 1227564-61-5 (5-Chloro-2-(2-fluorophenyl)isonicotinaldehyde)

• Product Name: 5-Chloro-2-(2-fluorophenyl)isonicotinaldehyde
• CAS No: 1227564-61-5
• MF: C₁₂H₇ClFNO
• MW: 235.641485452652
• CID: 4908923
• Update Time: 2025-06-09

5-Chloro-2-(2-fluorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(2-fluorophenyl)isonicotinaldehyde
• 5-Chloro-2-(2-fluorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H7ClFNO/c13-10-6-15-12(5-8(10)7-16)9-3-1-2-4-11(9)14/h1-7H
• InChI Key： DWIOFNSHHRWSTE-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C=O)C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 2.7
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-2-(2-fluorophenyl)isonicotinaldehyde

Research Brief on 5-Chloro-2-(2-fluorophenyl)isonicotinaldehyde (CAS: 1227564-61-5): Recent Advances and Applications

5-Chloro-2-(2-fluorophenyl)isonicotinaldehyde (CAS: 1227564-61-5) is a fluorinated isonicotinaldehyde derivative that has garnered significant attention in recent medicinal chemistry research due to its versatile applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and central nervous system (CNS) disorders. Recent studies have highlighted its potential as a building block for novel therapeutic agents, with particular emphasis on its role in the development of selective kinase inhibitors and neuroprotective compounds.

Structural analysis reveals that the presence of both chloro and fluoro substituents on the aromatic rings contributes to the compound's unique electronic properties and binding affinity to biological targets. The aldehyde functional group provides an essential handle for further chemical modifications, making it a valuable scaffold in combinatorial chemistry approaches. Recent synthetic methodologies have focused on optimizing the yield and purity of this intermediate, with several research groups reporting improved catalytic systems for its production at scale.

In pharmacological applications, derivatives of 5-Chloro-2-(2-fluorophenyl)isonicotinaldehyde have shown promising activity against various disease targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing potent and selective JAK3 inhibitors, with the fluorophenyl moiety playing a crucial role in enhancing target specificity. Another recent investigation in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel GABA-A receptor modulators with improved blood-brain barrier penetration, suggesting potential applications in anxiety and epilepsy treatment.

The compound's metabolic stability and pharmacokinetic properties have been the subject of recent optimization efforts. Structure-activity relationship (SAR) studies have identified specific modifications to the isonicotinaldehyde core that can significantly improve metabolic stability while maintaining target affinity. These findings, reported in a 2024 ACS Medicinal Chemistry Letters publication, provide valuable insights for medicinal chemists working with this scaffold.

From a synthetic chemistry perspective, recent advances have focused on developing more sustainable production methods for 5-Chloro-2-(2-fluorophenyl)isonicotinaldehyde. A 2023 Green Chemistry publication described a novel biocatalytic approach that reduces the environmental impact of traditional synthetic routes while maintaining high yields. This development aligns with the pharmaceutical industry's growing emphasis on green chemistry principles in intermediate synthesis.

Looking forward, the unique structural features of 5-Chloro-2-(2-fluorophenyl)isonicotinaldehyde continue to inspire innovative research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) design and as a warhead in covalent inhibitor development. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in medicinal chemistry for years to come.